Cas no 2034406-40-9 (1-(2-fluorophenyl)-3-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]urea)

• Product Name: 1-(2-fluorophenyl)-3-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]urea
• CAS No: 2034406-40-9
• MF: C₁₉H₂₁FN₂O₃
• MW: 344.380048513412
• CID: 5350169
• Update Time: 2025-10-05

1-(2-fluorophenyl)-3-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)-3-((1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl)urea
• 1-(2-fluorophenyl)-3-[(1-hydroxy-6-methoxy-3,4-dihydro-2H-naphthalen-1-yl)methyl]urea
• 1-(2-fluorophenyl)-3-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]urea

• Inchi： 1S/C19H21FN2O3/c1-25-14-8-9-15-13(11-14)5-4-10-19(15,24)12-21-18(23)22-17-7-3-2-6-16(17)20/h2-3,6-9,11,24H,4-5,10,12H2,1H3,(H2,21,22,23)
• InChI Key： IGVBMLQLQCTQCE-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1NC(NCC1(C2C=CC(=CC=2CCC1)OC)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 464
• XLogP3: 2.4
• Topological Polar Surface Area: 70.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 1-(2-fluorophenyl)-3-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]urea

CAS No. 2034406-40-9: Structural and Functional Insights into 1-(2-fluorophenyl)-3-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]urea

The compound 1-(2-fluorophenyl)-3-[(1-hydroxy-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]urea, identified by the unique chemical identifier CAS No. 2034406-40-9, represents a structurally complex molecule with potential applications in pharmaceutical and biochemical research. Its core structure combines a fluorinated aromatic ring with a substituted tetrahydro-naphthalene scaffold linked via an urea moiety. The presence of a hydroxy group at the tetrahydronaphthalene ring and a methoxy substituent introduces polarity and hydrogen-bonding capabilities, which are critical for molecular interactions with biological targets.

Recent advancements in medicinal chemistry highlight the significance of fluorinated aromatic systems in drug design. The 2-fluorophenyl group in this compound is known to enhance metabolic stability and lipophilicity while modulating electronic properties of the molecule. This feature aligns with current trends in optimizing drug candidates for improved bioavailability and reduced off-target effects. Additionally, the tetrahydronaphthalene framework has been extensively studied for its role in modulating enzyme activity and receptor binding affinity.

The urea linkage (-NH-C(=O)-NH-) serves as a versatile pharmacophore in modern drug discovery. It is widely utilized to bridge aromatic moieties with heterocyclic or aliphatic structures due to its ability to form multiple hydrogen bonds. In this compound, the urea group connects the fluorinated phenyl ring to the hydroxymethylated tetrahydronaphthalene unit. This structural arrangement may enable interactions with specific protein pockets or active sites involved in signal transduction pathways.

Synthetic approaches to this compound likely involve multi-step organic reactions including nucleophilic aromatic substitution for fluorination and selective oxidation/reduction steps for tetrahydronaphthalene functionalization. The integration of a methoxy group (-OCH₃) at position 6 of the naphthalene ring requires precise regiochemical control during synthesis to maintain stereochemical integrity. Such synthetic challenges underscore the importance of advanced retrosynthetic analysis in pharmaceutical development pipelines.

Emerging research on similar scaffolds suggests potential therapeutic applications in neurodegenerative diseases and inflammatory disorders. The combination of aromatic fluorination and oxygen-containing substituents has been associated with enhanced blood-brain barrier permeability and anti-inflammatory activity in preclinical models. While specific data on this exact compound remains limited due to its novelty (as indicated by its recent CAS registration), computational modeling studies predict favorable ADMET (absorption, distribution, metabolism, excretion, toxicity) profiles based on analogous structures.

The hydroxymethyl group (-CH₂OH) at position 1 of the tetrahydronaphthalene ring introduces additional reactivity possibilities for further derivatization. This functional group can participate in esterification reactions or serve as a site for conjugation with biologically active moieties such as amino acids or peptides. Such chemical versatility makes this compound an attractive candidate for combinatorial chemistry approaches aimed at discovering novel bioactive agents.

In the context of green chemistry principles, the synthesis of this compound would benefit from solvent-free conditions or biocatalytic methods to minimize environmental impact while maintaining high stereoselectivity. Recent innovations in flow chemistry techniques could further improve scalability and yield optimization during large-scale production phases.

The methoxy substitution at position 6 (-OCH₃) not only contributes to steric bulk but also influences electronic distribution across the naphthalene system through mesomeric effects. This electronic modulation may affect redox properties or protonation states under physiological conditions—factors that are crucial when designing compounds for targeted delivery systems such as pH-sensitive nanocarriers.

In summary, CAS No. 2034406-40-9 represents a promising molecular architecture that combines multiple pharmacologically relevant features: aromatic fluorination for metabolic stability; hydroxymethyl/methoxy groups for hydrogen bonding; and an urea linker for structural flexibility. These characteristics position it as a valuable tool compound for exploring structure-function relationships in diverse therapeutic areas ranging from oncology to neuropharmacology.